N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C15H22FN3O3S/c1-17-7-9-18(10-8-17)15(20)12-19(23(2,21)22)11-13-3-5-14(16)6-4-13/h3-6H,7-12H2,1-2H3
• InChI Key: VVPZRRKBVKSDTR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CN(CC2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C15H22FN3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide, also known as FMPD, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. FMPD belongs to the class of sulfonamide compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in the central nervous system. This compound has been found to interact with voltage-gated sodium channels and GABA receptors, which are involved in the regulation of neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the modulation of ion channels and receptors, the inhibition of neuronal excitability, and the reduction of inflammation. This compound has also been shown to have anticonvulsant and analgesic effects in animal models, suggesting its potential as a therapeutic agent for the treatment of epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide for lab experiments is its ability to modulate ion channels and receptors in the central nervous system, which makes it a useful tool for studying the mechanisms underlying neuronal excitability and neurotransmitter release. However, one of the limitations of this compound is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the investigation of this compound's potential as a therapeutic agent for the treatment of various diseases, including epilepsy, neuropathic pain, and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on ion channels and receptors in the central nervous system.

Scientific Research Applications

N-(4-fluorobenzyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of pharmacological activities, including anticonvulsant, analgesic, and anti-inflammatory effects. This compound has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including epilepsy, neuropathic pain, and inflammation.